Disodium;(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate;hydrate

Specification

• CAS No.: 64936-81-8
• Molecular Formula: C24H40Na2O7S
• Molecular Weight: 518.6 g/mol
• IUPAC Name: disodium;(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate;hydrate
• Standard InChI: InChI=1S/C24H40O6S.2Na.H2O/c1-15(4-9-22(25)26)19-7-8-20-18-6-5-16-14-17(30-31(27,28)29)10-12-23(16,2)21(18)11-13-24(19,20)3;;;/h15-21H,4-14H2,1-3H3,(H,25,26)(H,27,28,29);;;1H2/q;2*+1;/p-2/t15-,16-,17-,18+,19-,20+,21+,23+,24-;;;/m1.../s1
• Standard InChI Key: CDTNUTIRRLVRHG-PBICEZGRSA-L
• Isomeric SMILES: C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)OS(=O)(=O)[O-])C)C.O.[Na+].[Na+]
• SMILES: CC(CCC(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.O.[Na+].[Na+]
• Canonical SMILES: CC(CCC(=O)[O-])C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.O.[Na+].[Na+]

Introduction

Disodium;(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate;hydrate is a complex organic compound characterized by its unique structure and functional groups. It features a cyclopenta[a]phenanthrene core, which is a common motif in biologically active molecules, and includes a sulfonatooxy group that significantly influences its chemical behavior and biological interactions.

Synthesis Methods

The synthesis of this compound typically involves several steps, starting with the preparation of the cyclopenta[a]phenanthrene core. The introduction of the sulfonatooxy group and the pentanoate moiety are crucial steps, followed by the formation of the disodium salt. Industrial production methods focus on optimizing reaction conditions such as temperature, pH, and reaction time to enhance yield and purity.

Chemical Reactions and Mechanism of Action

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The mechanism of action involves interactions with biological targets such as enzymes or receptors, potentially modulating their activity and leading to biological responses.

Research Applications

Disodium;(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate;hydrate has potential applications in biochemistry and pharmacology due to its structural characteristics and functional groups. It may serve as a building block for synthesizing more complex molecules and could be investigated for therapeutic potential in treating various diseases.